Cas no 50649-60-0 (4-Pentylphenyl 4-propylbenzoate)

4-Pentylphenyl 4-propylbenzoate Properties

Names and Identifiers

• 4-Pentylphenyl 4-propylbenzoate
• 4-Pentylphenyl-4-Propylbenzoate
• 4-n-Pentylphenyl 4-n-propylbenzoate
• (4-pentylphenyl) 4-propylbenzoate
• 4-PENTYLPHENYL 4'-PROPYLBENZOATE ---LIQUID CRYSTAL---
• EINECS 256-684-8
• FR-2373
• 4-Pentylphenyl-4'-propylbenzoate
• Benzoic acid, 4-propyl-, 4-pentylphenyl ester
• 4-(n-propyl)benzoic acid-4'-(n-pentyl)phenol ester
• p-pentyl phenyl-p-propylbenzoate
• VZ29656
• TRA0042428
• +Expand

• MDL： MFCD00041941
• InChIKey： WNBFPAKRCJNBBS-UHFFFAOYSA-N
• Inchi： 1S/C21H26O2/c1-3-5-6-8-18-11-15-20(16-12-18)23-21(22)19-13-9-17(7-4-2)10-14-19/h9-16H,3-8H2,1-2H3
• SMILES： O(C(C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 310.19300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Heavy Atom Count: 23
• Complexity: 323
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 5.59100
• PSA: 26.30000
• Refractive Index: n20/D 1.543
• Boiling Point: 433.9°C at 760 mmHg
• Melting Point: 15-18℃
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Density: 0.989 g/mL at 25 °C

4-Pentylphenyl 4-propylbenzoate Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R41
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H318-H413
• Warning Statement： P280-P305+P351+P338
• Storage Condition：2-8°C
• Risk Phrases： 41
• Signal Word：Danger
• TSCA：Yes

4-Pentylphenyl 4-propylbenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%